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An In-depth Technical Guide to the Physical Properties of Rhenium Trioxide (ReO₃) Solid

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rhenium trioxide (ReO₃) is an inorganic compound notable for its unique combination of

properties, behaving as a metal in terms of its electrical conductivity while being an oxide.[1][2]

It presents as a red solid with a metallic luster, resembling copper in appearance.[1][2] Its

distinctive perovskite-like crystal structure is the foundation for its remarkable electronic,

thermal, and optical characteristics. This guide provides a comprehensive overview of the core

physical properties of solid ReO₃, details the experimental protocols used for their

characterization, and visualizes key structural and procedural relationships.

Physical Properties of Rhenium Trioxide
The physical properties of ReO₃ are summarized in the following tables, categorized for clarity

and ease of comparison.

General and Crystallographic Properties
Rhenium trioxide most commonly adopts a simple cubic crystal structure, similar to the

perovskite structure but without the central 'A' cation.[1][3] This leads to a framework of corner-

sharing ReO₆ octahedra.[1][4] A hexagonal phase has also been reported.[1]
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Property Cubic (α-ReO₃) Hexagonal Notes

Appearance

Deep red crystalline

solid with metallic

lustre.[2][5]

-

Can appear blue-

green in transmitted

light.[6]

Molar Mass 234.205 g/mol [5][7] 234.205 g/mol

Density
6.92 - 7.29 g/cm³[4][5]

[8]
8.48 g/cm³

Density varies slightly

based on synthesis

and stoichiometry.

Crystal System Cubic[2][5] Hexagonal

Cubic phase is stable

from cryogenic

temperatures up to its

melting point.[3]

Space Group Pm-3m (No. 221)[2][5] P6₃22 (No. 182)

Lattice Parameter (a) 3.742 - 3.77 Å[2][4][5] 4.87 Å

Lattice Parameter (c) 3.742 - 3.77 Å 4.47 Å

Re-O Bond Length 1.88 Å[4] 1.90 Å

All Re-O bonds are

equivalent in the cubic

structure.[4]

Re-O-Re Bond Angle 180°[9] -

Linear bonding is

crucial for electronic

properties.

Mechanical Properties
Experimental data on the mechanical properties of solid ReO₃, such as hardness and Young's

modulus, are not extensively reported in the literature, which is common for brittle metallic

oxides. However, theoretical calculations provide insight into its bulk modulus and Poisson's

ratio.
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Property Cubic (Calculated)
Hexagonal
(Calculated)

Notes

Bulk Modulus (K) 243 GPa[10] 183 GPa[1]

Indicates high

resistance to

compression.

Poisson's Ratio (ν) 0.28[10] 0.26[1]

Thermal Properties
ReO₃ exhibits unusual thermal properties, including negative thermal expansion at low

temperatures. It decomposes before boiling.
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Property Value Notes

Melting Point 400 °C (673 K)[5][11]

Decomposes under vacuum

via disproportionation: 3ReO₃

→ Re₂O₇ + ReO₂.[2][5]

Boiling Point 750 °C[8][11] -

Standard Heat of Formation

(ΔH°f)
-140.8 ± 0.9 kcal/mol[12] -

Standard Molar Entropy (S°₂₉₈) 16.55 ± 0.02 cal/deg·mol[12]
Measured via low-temperature

calorimetry.[12]

Debye Temperature (ΘD) 460 ± 10 K[13]
Derived from specific heat

measurements.[13]

Electronic Specific Heat Coeff.

(γ)
6.45 ± 0.07 mcal/mol·K²[13]

Indicates a significant density

of states at the Fermi level,

consistent with metallic

behavior.[13]

Coefficient of Thermal

Expansion (α)

Negative below ~294 K[6][14]

Max. Negative Value: ~ -2.56

ppm/K[14]

Exhibits negative thermal

expansion (NTE), contracting

upon heating at low

temperatures.[6][14] The

transition temperature

depends on sample purity and

crystallinity.[6]

Electronic and Magnetic Properties
ReO₃ is often termed a "covalent metal" due to its remarkably low electrical resistivity, which is

comparable to that of metallic copper.[15] This behavior stems from its unique electronic band

structure.
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Property Value Temperature Notes

Electrical Resistivity

(ρ)

100.0 nΩ·m (1.0 x

10⁻⁵ Ω·cm)[5]
300 K

Resistivity decreases

with decreasing

temperature, a

hallmark of metallic

conductors.[5]

6.0 nΩ·m (6.0 x 10⁻⁷

Ω·cm)[5]
100 K

(8.95 ± 0.03) × 10⁻⁶

Ω·cm[16]
300 K

Measured on single

crystals.[16]

Hall Coefficient (R_H)
(-3.28 ± 0.10) × 10⁻⁴

cm³/C[16]
300 K

The negative sign

indicates that

electrons are the

majority charge

carriers.[16]

Magnetic

Susceptibility (χ)

+16.0 × 10⁻⁶

cm³/mol[2][5]
-

Indicates weak

paramagnetism.

Band Gap 0.00 eV[4] -
Consistent with

metallic behavior.

Optical Properties
The metallic nature of ReO₃ also influences its optical characteristics, giving it a distinct color

and luster.
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Property Value Notes

Appearance
Red solid with a metallic lustre.

[2][5]

Appears green or blue-green

in transmitted light.[6][8]

Refractive Index (n_D) 1.68[5][17]
This value is for the sodium D-

line (589 nm).

Key Spectral Feature
Plasmonic band around 520-

530 nm for nanoparticles.[13]

The high density of free

electrons allows for surface

plasmon resonance, similar to

noble metals.[13]

Experimental Protocols
The characterization of ReO₃ involves a variety of synthesis and analytical techniques. The

methodologies for key experiments are detailed below.

Synthesis of Single Crystals: Chemical Vapor Transport
(CVT)
Chemical Vapor Transport is a widely used method to grow high-purity single crystals of

inorganic solids like ReO₃.[18][19]

Preparation: A high-purity quartz ampoule (e.g., 15 cm length, 1 cm diameter) is thoroughly

cleaned and dried. The starting material, typically polycrystalline ReO₃ powder, is placed at

one end of the ampoule (the "source"). A transport agent, commonly a halogen such as

iodine (I₂) or chlorine (Cl₂), is introduced into the ampoule.[20][21] The amount of agent is

calculated to produce a pressure of ~0.1-1.0 atm at the reaction temperature.[21] The

ampoule is then evacuated to a high vacuum and sealed with a torch.

Transport: The sealed ampoule is placed in a two-zone horizontal tube furnace, which allows

for the creation of a precise temperature gradient.[21] For the ReO₃ system (an endothermic

transport reaction), the source zone (T₂) is heated to a higher temperature than the growth or

"sink" zone (T₁) (e.g., T₂ > T₁).[20]
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Reaction Mechanism: At the hotter source zone (T₂), the solid ReO₃ reacts with the gaseous

transport agent to form a volatile metal-halide species (e.g., a rhenium oxyhalide). This

gaseous complex diffuses along the temperature gradient to the cooler sink zone (T₁).[20]

Crystal Growth: At the sink zone, the reverse reaction occurs. The gaseous complex

decomposes, depositing ReO₃ in the form of single crystals and releasing the transport

agent, which then diffuses back to the source zone to continue the cycle.[20] Over a period

of several days to weeks, well-formed, high-purity crystals grow at the sink end.

Parameters: Critical parameters that control crystal quality and size include the temperatures

of the source and sink zones, the magnitude of the temperature gradient, the concentration

(pressure) of the transport agent, and the duration of the experiment.[20]

Structural Characterization: X-ray Diffraction (XRD)
XRD is the primary technique for identifying the crystal structure, phase purity, and lattice

parameters of ReO₃.

Sample Preparation: For powder XRD, a small amount of finely ground ReO₃ is packed into

a sample holder. For thin films, the film on its substrate is mounted directly onto the

diffractometer stage.

Instrumentation: A powder diffractometer equipped with a monochromatic X-ray source

(commonly Cu Kα, λ = 1.5406 Å) is used.

Data Collection: The sample is irradiated with the X-ray beam at a specific angle of incidence

(θ), and a detector records the intensity of the diffracted X-rays at an angle of 2θ. The 2θ

angle is scanned over a specified range (e.g., 10° to 80°) to generate a diffraction pattern.

Data Analysis: The resulting pattern is a plot of diffraction intensity versus 2θ. The positions

(2θ values) of the diffraction peaks are determined by the crystal lattice parameters

according to Bragg's Law (nλ = 2d sinθ). The crystal structure and space group are identified

by comparing the experimental peak positions and relative intensities to standard patterns

from crystallographic databases (e.g., ICDD). Lattice parameters are refined using software

that performs a least-squares fit to the peak positions.
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Electronic Transport Measurement: Four-Point Probe &
Hall Effect
These measurements are crucial for quantifying the metallic behavior of ReO₃.

Sample Preparation: A single crystal or thin film of ReO₃ with a defined geometry (e.g., a

square for van der Pauw method or a rectangular bar for a Hall bar) is required. Four

electrical contacts are made at the corners or edges of the sample, typically using a

conductive epoxy or wire bonder.

Four-Point Probe (Resistivity):

Setup: A high-impedance current source is connected to the outer two probes (e.g.,

probes 1 and 4), and a sensitive voltmeter is connected to the inner two probes (probes 2

and 3).[22] This configuration eliminates contributions from contact resistance.

Measurement: A known, stable DC current (I) is passed through the outer probes. The

resulting voltage drop (V) across the inner probes is measured.[22]

Calculation: The resistance R = V/I. The resistivity (ρ) is calculated from the resistance

using a geometric correction factor that depends on the sample thickness and the probe

spacing. For a thin film with thickness t much smaller than the probe spacing s, the sheet

resistance Rₛ ≈ 4.532 * (V/I), and the resistivity ρ = Rₛ * t.[22]

Hall Effect (Carrier Density and Type):

Setup: The sample is placed in a uniform magnetic field (B) oriented perpendicular to the

sample surface. Current (I) is passed between two opposite contacts (e.g., along the x-

axis), and the Hall voltage (V_H) is measured across the other two contacts (along the y-

axis).

Measurement: The Hall voltage is measured as the magnetic field is swept from negative

to positive values. This helps to cancel out voltage offsets from probe misalignment.

Calculation: The Hall coefficient is calculated as R_H = (V_H * t) / (I * B), where t is the

sample thickness. The carrier density (n) is then determined by n = 1 / (e * R_H), where e
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is the elementary charge. The sign of R_H indicates the carrier type (negative for

electrons, positive for holes).[16]

Thermal Analysis: Calorimetry
Calorimetry can be used to determine thermodynamic properties such as the heat of formation.

Setup: A simple coffee-cup calorimeter, consisting of two nested Styrofoam cups with a lid, a

magnetic stirrer, and a precise thermometer or temperature probe, is used.[1]

Procedure:

A known mass of a reactant solution (e.g., 100.0 mL of 1.0 M HCl) is placed in the

calorimeter. The system is allowed to reach thermal equilibrium, and the initial temperature

(T_initial) is recorded.[17]

A precisely weighed mass of ReO₃ powder is added to the acid. The lid is quickly

replaced, and the solution is stirred continuously.[17]

The temperature is recorded at regular intervals until a maximum temperature (T_final) is

reached and the temperature begins to fall.[1]

Calculation:

The temperature change is ΔT = T_final - T_initial.

The heat absorbed by the solution is q_solution = m_solution * C_s * ΔT, where

m_solution is the total mass of the solution and C_s is its specific heat capacity (often

approximated as that of water, 4.184 J/g·°C).

The heat of the reaction is q_rxn = -q_solution (assuming negligible heat loss to the

calorimeter).

The molar enthalpy of reaction (ΔH) is calculated by dividing q_rxn by the number of

moles of the limiting reactant (ReO₃). Using Hess's Law and other known heats of

formation, the standard enthalpy of formation for ReO₃ can be determined.[1][17]
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Visualizations: Structures and Workflows
Crystal Structure of Cubic ReO₃
The fundamental structure of cubic ReO₃ consists of a 3D network of corner-sharing ReO₆

octahedra.

Caption: ReO₆ octahedron, the building block of the cubic ReO₃ crystal structure.

Origin of Metallic Conductivity in ReO₃
The metallic behavior of ReO₃ arises from the specific arrangement of its crystal structure,

which facilitates the overlap of electron orbitals to form a continuous conduction band.
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Fig. 2: Structure-Property Relationship in ReO₃
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Caption: Relationship between crystal structure and metallic conductivity in ReO₃.

Experimental Workflow: Synthesis and Characterization
A typical research workflow for producing and analyzing ReO₃ involves synthesis followed by a

series of characterization steps to confirm its properties.
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Fig. 3: Typical Experimental Workflow for ReO₃

Synthesis

Characterization

Precursors
(e.g., Re₂O₇ powder)

Synthesis Method
(e.g., Chemical Vapor Transport)

ReO₃ Solid Product
(Single Crystal or Powder)

Structural Analysis
(XRD)

confirm structure

Electronic Transport
(4-Point Probe, Hall Effect)

measure conductivity

Thermal Analysis
(Calorimetry, Dilatometry)

determine thermal properties

Optical Analysis
(UV-Vis Spectroscopy)

analyze optical properties

Property Data Tables

Click to download full resolution via product page

Caption: Workflow for synthesis and multi-faceted characterization of ReO₃.

Conclusion
Rhenium trioxide is a remarkable material whose physical properties are dominated by its

unique cubic perovskite-type structure. Its framework of corner-sharing octahedra facilitates

strong orbital overlap, leading to metallic conductivity that is highly unusual for a metal oxide.

Its thermal properties, particularly its negative thermal expansion at low temperatures, and its
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distinct optical characteristics make it a subject of continuing research interest. The

experimental protocols detailed herein provide a foundation for the reliable synthesis and

characterization of this fascinating solid-state compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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